Cas no 62491-64-9 (5H-Cyclohepta[b]pyridine, 6,7,8,9-tetrahydro-2-methyl-, 1-oxide)

5H-Cyclohepta[b]pyridine, 6,7,8,9-tetrahydro-2-methyl-, 1-oxide structure
62491-64-9 structure
Product Name:5H-Cyclohepta[b]pyridine, 6,7,8,9-tetrahydro-2-methyl-, 1-oxide
CAS No:62491-64-9
MF:C11H15NO
MW:177.242902994156
CID:442923
PubChem ID:12307826
Update Time:2025-04-19

5H-Cyclohepta[b]pyridine, 6,7,8,9-tetrahydro-2-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclohepta[b]pyridine, 6,7,8,9-tetrahydro-2-methyl-, 1-oxide
    • 2-methyl-1-oxido-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-1-ium
    • DTXSID30487027
    • 62491-64-9
    • Inchi: 1S/C11H15NO/c1-9-7-8-10-5-3-2-4-6-11(10)12(9)13/h7-8H,2-6H2,1H3
    • InChI Key: DBIDMBAUEMZBMI-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C(C)=CC=C2C=1CCCCC2

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 26.94
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